Cas no 325977-56-8 (4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• CAS No: 325977-56-8
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5819844
• PubChem ID: 2304858
• Update Time: 2025-06-15

4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[4-(1-methylethyl)phenyl]-2-thiazolyl]-4-nitro-
• Oprea1_333752
• N-(4-(4-isopropylphenyl)thiazol-2-yl)-4-nitrobenzamide
• AKOS001038371
• 325977-56-8
• 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• Z56889298
• F0010-0192
• 4-nitro-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C19H17N3O3S/c1-12(2)13-3-5-14(6-4-13)17-11-26-19(20-17)21-18(23)15-7-9-16(10-8-15)22(24)25/h3-12H,1-2H3,(H,20,21,23)
• InChI Key： ANKZXOYLAKERJM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)C)C=C2)=CS1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• pka: 6.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide

Introduction to 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 325977-56-8) and Its Emerging Applications in Chemical Biology

4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide, identified by the CAS number 325977-56-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the presence of a nitro group, a benzamide moiety, and a thiazole ring, which collectively contribute to its versatile biological activities. The nitro group and the benzamide moiety are well-known for their roles in modulating enzyme activity and interacting with biological targets, while the thiazole ring enhances the compound's solubility and metabolic stability.

The synthesis of 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide involves multi-step organic transformations, including nitration, condensation, and cyclization reactions. The introduction of the propan-2-yl substituent on the phenyl ring further diversifies its chemical properties, enabling fine-tuning of its pharmacokinetic profile. This structural complexity makes it an attractive candidate for drug discovery and development, particularly in the context of targeting intricate biological pathways.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide. Studies have demonstrated its potential as an inhibitor of various kinases and transcription factors, which are key players in cancer progression and inflammatory diseases. The benzamide moiety, in particular, has been shown to exhibit strong binding affinity to proteins involved in cell signaling pathways, making it a promising scaffold for developing small-molecule therapeutics.

In addition to its kinase inhibition properties, preliminary research suggests that 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide may possess antioxidant and anti-inflammatory effects. The presence of the thiazole ring has been associated with these activities, as it can interfere with reactive oxygen species (ROS) generation and modulate inflammatory cytokine release. These findings align with the growing interest in multitargeted drugs that can address multiple pathological mechanisms simultaneously.

The structural features of 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide also make it a valuable tool for mechanistic studies in chemical biology. The nitro group, for instance, can be reduced to an amine under specific conditions, allowing researchers to probe enzyme-mediated transformations. This reactivity has been exploited in biochemical assays to investigate the role of redox enzymes in disease processes. Furthermore, the compound's ability to cross-react with biomolecules via Michael addition reactions provides insights into post-translational modifications and their impact on protein function.

From a medicinal chemistry perspective, the optimization of 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide holds significant promise for improving drug-like properties such as solubility, bioavailability, and metabolic stability. The propan-2-yl substituent, while contributing to bioactivity, may also influence pharmacokinetic parameters. Therefore, exploring alternative substituents or analogs could lead to more effective therapeutic candidates without compromising efficacy.

The growing body of evidence supporting the bioactivity of nitro-substituted benzamides underscores their therapeutic potential. These compounds have been investigated in preclinical models of cancer and neurodegenerative disorders, where they have demonstrated efficacy comparable to or better than existing treatments. The structural diversity inherent in molecules like 4-nitro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide allows for extensive chemical space exploration, enabling the discovery of next-generation drugs with improved safety profiles.

In conclusion, 4-nitro-N-{4-[4-(propan-2-y l)phen yl]-1 ,3 -thia z ol - 2 - yl }be nz am ide ( CAS No . 325977 - 56 - 8 ) represents a compelling example o f how structural complexity can be leveraged to develop novel bioactive compounds . Its unique combination o f pharmacophoric elements , coupled w ith recent advances i n drug discovery technologies , positions it as a promising candidate f or further clinical development . As research continues t o uncover new therapeutic applications , this compound is poised t o play a significant role i n addressing some o f today's most challenging medical conditions . p >